Cas no 66866-01-1 (1H-Indole, 7-chloro-2-phenyl-)

1H-Indole, 7-chloro-2-phenyl- structure
1H-Indole, 7-chloro-2-phenyl- structure
Product Name:1H-Indole, 7-chloro-2-phenyl-
CAS No:66866-01-1
MF:C14H10ClN
MW:227.688902378082
CID:4125409
PubChem ID:10513510
Update Time:2025-04-24

1H-Indole, 7-chloro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 7-chloro-2-phenyl-
    • 7-CHLORO-2-PHENYL-1H-INDOLE
    • SCHEMBL7650453
    • DA-03764
    • AKOS009042720
    • 66866-01-1
    • KJCITCNQWWFFQM-UHFFFAOYSA-N
    • 7-chloro-2-phenylindole
    • MFCD05223536
    • G70685
    • MDL: MFCD05223536
    • Inchi: 1S/C14H10ClN/c15-12-8-4-7-11-9-13(16-14(11)12)10-5-2-1-3-6-10/h1-9,16H
    • InChI Key: KJCITCNQWWFFQM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C=C(C3C=CC=CC=3)NC=21

Computed Properties

  • Exact Mass: 227.0501770g/mol
  • Monoisotopic Mass: 227.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 15.8Ų

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